Cas no 56892-33-2 (Benzo[a]pyren-12-ol)

• Product Name: Benzo[a]pyren-12-ol
• CAS No: 56892-33-2
• MF: C₂₀H₁₂O
• MW: 268.308685302734
• CID: 368362
• PubChem ID: 42030
• Update Time: 2025-04-19

Benzo[a]pyren-12-ol Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyren-12-ol
• 12-HYDROXYBENZO[A]PYRENE
• Benzo[pqr]tetraphen-12-ol
• DTXSID60205418
• 12-Hydroxybenzo(a)pyrene
• BRN 2464086
• QEW2PN472R
• Hydroxybenzo[a]pyrene, 12-
• 12-Hydroxy benzo[a]pyrene
• BIDD:ER0544
• CHEBI:34149
• NS00073982
• Benzo(a)pyrene, 12-hydroxy-
• BENZO(a)PYREN-12-OL
• CHEMBL1908002
• Q27115846
• 56892-33-2

• Inchi： 1S/C20H12O/c21-18-11-17-15-6-2-1-4-13(15)10-14-9-8-12-5-3-7-16(18)19(12)20(14)17/h1-11,21H
• InChI Key： XWSLTTWKRKWHAT-UHFFFAOYSA-N
• SMILES： OC1C=C2C3C=CC=CC=3C=C3C=CC4=CC=CC=1C4=C23

Computed Properties

• Exact Mass: 268.08886
• Monoisotopic Mass: 268.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 5.9

Experimental Properties

• Density: 1.0921 (rough estimate)
• Boiling Point: 371.47°C (rough estimate)
• Flash Point: 252.9°C
• Refractive Index: 1.6220 (estimate)
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes